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Compound of Interest

Compound Name:
Butyl 6-methylpiperidine-2-

carboxylate

Cat. No.: B421269 Get Quote

For the Attention of: Researchers, Scientists, and Drug Development Professionals

Preamble: This document provides a technical overview of the physical characteristics of Butyl
6-methylpiperidine-2-carboxylate. Due to the limited availability of specific experimental data

for this compound, this guide also furnishes detailed, generalized experimental protocols for

the determination of key physical properties applicable to piperidine derivatives. Furthermore, a

representative experimental workflow for the synthesis and purification of a related compound,

tert-butyl 6-methylpiperidine-2-carboxylate, is provided to illustrate common laboratory

procedures.

Quantitative Data Summary
Direct experimental data for Butyl 6-methylpiperidine-2-carboxylate is not readily available in

public databases. However, computed data for the closely related analogue, tert-butyl 6-
methylpiperidine-2-carboxylate, has been compiled from reputable chemical databases.

These computed values provide theoretical estimates of the compound's physical properties.

Table 1: Computed Physical and Chemical Properties of tert-Butyl 6-methylpiperidine-2-
carboxylate
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Property Value Source

Molecular Formula C₁₁H₂₁NO₂ PubChem

Monoisotopic Mass 199.15723 Da PubChem

Predicted XlogP 2.0 PubChem

It is imperative to note that these are computationally derived values and should be confirmed

by empirical testing.

Experimental Protocols for Physical
Characterization
The following are detailed, standard methodologies for determining the primary physical

characteristics of organic compounds such as Butyl 6-methylpiperidine-2-carboxylate.

Determination of Melting Point
The melting point is a critical indicator of a solid compound's purity.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Spatula

Mortar and pestle (optional)

Procedure:

Ensure the sample is dry and finely powdered. If necessary, gently grind the crystalline

sample using a mortar and pestle.
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Pack a small amount of the compound into the open end of a capillary tube to a height of 2-3

mm. This can be achieved by tapping the sealed end of the tube on a hard surface.[1]

Place the capillary tube into the heating block of the melting point apparatus.

If using a Thiele tube, attach the capillary tube to a thermometer using a rubber band and

immerse it in the oil bath.[2]

Heat the apparatus at a moderate rate initially. As the temperature approaches the expected

melting point, reduce the heating rate to approximately 1-2°C per minute to ensure thermal

equilibrium.[2]

Record the temperature at which the first drop of liquid appears (the onset of melting) and

the temperature at which the entire sample becomes a clear liquid (the completion of

melting). This range is the melting point of the sample.[3]

For accurate results, perform the determination in triplicate.

Determination of Boiling Point
The boiling point is a key physical constant for a liquid compound.

Apparatus:

Thiele tube or a small-scale distillation apparatus

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Thermometer

Heating mantle or Bunsen burner

Procedure (Micro method using a Thiele tube):

Place a small amount (a few milliliters) of the liquid sample into a small test tube.[4]
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Invert a capillary tube (sealed end up) and place it into the test tube containing the liquid.[4]

[5]

Attach the test tube to a thermometer and place the assembly in a Thiele tube filled with a

high-boiling point liquid (e.g., mineral oil).[6]

Heat the side arm of the Thiele tube gently.[6]

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.[6]

Continue heating until a steady stream of bubbles is observed, then remove the heat source.

The liquid will begin to cool, and the bubbling will slow down and eventually stop. The

temperature at which the liquid just begins to enter the capillary tube is the boiling point of

the substance.[6]

Record the barometric pressure as the boiling point is pressure-dependent.[7]

Determination of Density
The density of a liquid can be determined using several methods. The pycnometer method is a

highly accurate technique.

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary hole)

Analytical balance

Thermometer

Water bath

Procedure:

Clean and dry the pycnometer thoroughly and determine its mass (m₁).
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Fill the pycnometer with the liquid sample, ensuring no air bubbles are trapped. Insert the

stopper; excess liquid will be forced out through the capillary.

Thermostat the pycnometer and its contents in a water bath to a constant temperature (e.g.,

20°C).

Carefully wipe dry the outside of the pycnometer and weigh it (m₂).

Empty and clean the pycnometer. Fill it with a reference liquid of known density (e.g., distilled

water) and repeat steps 2-4 to get the mass of the pycnometer filled with the reference liquid

(m₃).

The density of the sample (ρ_sample) can be calculated using the following formula:

ρ_sample = [(m₂ - m₁) / (m₃ - m₁)] * ρ_reference where ρ_reference is the density of the

reference liquid at the measurement temperature.

Representative Experimental Workflow and
Visualization
While a specific signaling pathway for Butyl 6-methylpiperidine-2-carboxylate is not

documented, a generalized workflow for the synthesis and purification of piperidine

carboxylates is highly relevant for the target audience. This process illustrates the logical steps

from starting materials to a purified product.

Starting Materials:
Pyridine-2-carboxylic acid
Alcohol (e.g., tert-butanol)

Esterification Reaction

Acid catalyst,
Heat Reaction Quenching

Addition of base
(e.g., NaHCO3 soln) Liquid-Liquid ExtractionSeparatory funnel Drying of Organic Phase

Drying agent
(e.g., Na2SO4) Filtration Solvent Removal

(Rotary Evaporation) Crude Product Purification:
Column Chromatography

Characterization:
NMR, MS, etc.

Fractions analysis Pure Butyl
6-methylpiperidine-2-carboxylate

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis and purification of a piperidine carboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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